Cas no 2228864-11-5 (2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol)

2-(1-Amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol is a structurally unique compound featuring a cyclopropylamine moiety and halogenated phenol group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, while the sterically hindered cyclopropylamine contributes to chiral selectivity in asymmetric synthesis. This compound is particularly valuable in the development of bioactive molecules due to its potential for further functionalization. Its stable, crystalline form ensures ease of handling and storage. Researchers may find applications in medicinal chemistry, where its scaffold could serve as a precursor for novel therapeutics or ligands in catalytic systems.
2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol structure
2228864-11-5 structure
Product Name:2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol
CAS No:2228864-11-5
MF:C11H13BrFNO
MW:274.129425764084
CID:6235400
PubChem ID:165944938
Update Time:2025-10-29

2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol
    • EN300-1937720
    • 2228864-11-5
    • Inchi: 1S/C11H13BrFNO/c1-10(2)5-11(10,14)7-3-6(12)4-8(13)9(7)15/h3-4,15H,5,14H2,1-2H3
    • InChI Key: APGHSASVIVFGDZ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)C1(CC1(C)C)N)O)F

Computed Properties

  • Exact Mass: 273.01645g/mol
  • Monoisotopic Mass: 273.01645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.2Ų

2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol Pricemore >>

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2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol Related Literature

Additional information on 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol

Professional Introduction to Compound with CAS No. 2228864-11-5 and Product Name: 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol

The compound identified by the CAS number 2228864-11-5 and the product name 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both amino and bromo substituents, coupled with a fluorine atom, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that incorporate fluorine atoms. Fluorine is known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The compound in question, 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol, exemplifies this trend by integrating a fluorine atom into its core structure. This modification not only contributes to the molecule's overall stability but also opens up possibilities for fine-tuning its biological activity.

The 1-amino-2,2-dimethylcyclopropyl moiety is another critical feature of this compound. This group introduces steric hindrance and potential hydrogen bonding capabilities, which can be exploited to enhance interactions with biological targets. The cyclopropyl ring, in particular, is known for its rigid structure, which can improve the binding affinity of a molecule to its intended receptor. This feature is particularly valuable in the design of small-molecule inhibitors and activators.

Recent studies have highlighted the importance of bromo-substituted aromatic compounds in drug development. Bromine atoms can serve as handles for further functionalization via cross-coupling reactions, allowing chemists to introduce a wide range of substituents at specific positions on the aromatic ring. Additionally, brominated compounds often exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their non-brominated counterparts. The inclusion of a bromo group at the 4-position in 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol underscores its potential as a versatile intermediate in synthetic chemistry.

The combination of these functional groups—amino, bromo, and fluorine—makes 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol a promising candidate for further exploration in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for the development of new therapeutic agents targeting various diseases. The compound's unique structural features offer opportunities to optimize both potency and selectivity, key factors in drug design.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The rigid cyclopropyl ring and the presence of both amino and bromo groups suggest that 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol could interact effectively with the ATP-binding pockets of kinases.

Moreover, the fluorine atom in this molecule could be leveraged to improve metabolic stability by preventing unwanted degradation pathways. This is particularly important for oral bioavailability, as many drug candidates fail due to rapid metabolism in the liver or gut. By incorporating fluorine into the structure, chemists can enhance the compound's resistance to enzymatic degradation while maintaining its biological activity.

Another exciting application lies in the field of antiviral research. Viruses often rely on host cell machinery for replication, making enzymes like kinases essential for their life cycle. Compounds that inhibit viral kinases can disrupt viral replication without harming host cells. The structural features of 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol make it a strong candidate for developing novel antiviral agents that could combat emerging viral threats.

In conclusion,2228864-11-5 and product name: 2-(1-amino-2,2-dimethylcyclopropyl)-4-bromo-6-fluorophenol represent a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features—amino group,bromo-substituted aromatic ring, and fluorine atom—make it a versatile scaffold for further chemical modifications and biological evaluations. As research continues to uncover new therapeutic targets and mechanisms,this compound holds immense potential as an intermediate or lead molecule in drug discovery efforts.

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